![molecular formula C12H7F3N2O4S B215220 5-Nitro-2-{[3-(trifluoromethyl)phenyl]sulfonyl}pyridine](/img/structure/B215220.png)
5-Nitro-2-{[3-(trifluoromethyl)phenyl]sulfonyl}pyridine
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Overview
Description
5-Nitro-2-{[3-(trifluoromethyl)phenyl]sulfonyl}pyridine, also known as TFP, is a chemical compound that has gained significant attention in the scientific research community due to its various applications.
Mechanism of Action
5-Nitro-2-{[3-(trifluoromethyl)phenyl]sulfonyl}pyridine works by covalently binding to cysteine residues in proteins. This binding alters the protein's structure, which can affect its function and interactions with other proteins. This compound's ability to selectively label cysteine residues has made it a valuable tool in studying protein-protein interactions.
Biochemical and Physiological Effects
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins. It has been reported to have low toxicity and does not significantly affect the activity of enzymes or receptors.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-Nitro-2-{[3-(trifluoromethyl)phenyl]sulfonyl}pyridine is its ability to selectively label cysteine residues in proteins. This selectivity allows researchers to study specific protein-protein interactions and gain insights into the structure and function of proteins. This compound is also relatively easy to use and can be used in a variety of experimental settings.
However, this compound has some limitations. It requires the presence of cysteine residues in the protein of interest, which may limit its applicability in some experiments. Additionally, this compound labeling can sometimes interfere with protein function, which may affect the interpretation of experimental results.
Future Directions
There are several future directions for 5-Nitro-2-{[3-(trifluoromethyl)phenyl]sulfonyl}pyridine research. One area of interest is the development of new this compound derivatives with improved labeling efficiency and selectivity. Another area of research is the use of this compound to study protein interactions in complex biological systems, such as cells and tissues. Additionally, this compound may have potential applications in drug discovery and development, particularly in the identification of new drug targets and the characterization of drug-protein interactions.
Conclusion
This compound is a valuable tool in scientific research, particularly in the study of protein-protein interactions. Its ability to selectively label cysteine residues in proteins has made it a popular choice for researchers studying the structure and function of proteins. While this compound has some limitations, its advantages make it a useful tool in a variety of experimental settings. As research in this area continues to evolve, this compound is likely to play an increasingly important role in scientific discovery and innovation.
Synthesis Methods
The synthesis of 5-Nitro-2-{[3-(trifluoromethyl)phenyl]sulfonyl}pyridine involves the reaction of 5-nitropyridine-2-sulfonyl chloride with 3-(trifluoromethyl)aniline in the presence of a base. The resulting product is then purified using chromatography techniques to obtain pure this compound.
Scientific Research Applications
5-Nitro-2-{[3-(trifluoromethyl)phenyl]sulfonyl}pyridine has been widely used in scientific research as a tool to study protein-protein interactions. It is commonly used as a fluorescent probe to label proteins and monitor their interactions in vitro and in vivo. This compound has also been used to study the structure and function of enzymes, receptors, and ion channels.
properties
Molecular Formula |
C12H7F3N2O4S |
---|---|
Molecular Weight |
332.26 g/mol |
IUPAC Name |
5-nitro-2-[3-(trifluoromethyl)phenyl]sulfonylpyridine |
InChI |
InChI=1S/C12H7F3N2O4S/c13-12(14,15)8-2-1-3-10(6-8)22(20,21)11-5-4-9(7-16-11)17(18)19/h1-7H |
InChI Key |
HIIFGFBAURJFDP-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)S(=O)(=O)C2=NC=C(C=C2)[N+](=O)[O-])C(F)(F)F |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)C2=NC=C(C=C2)[N+](=O)[O-])C(F)(F)F |
solubility |
4.4 [ug/mL] |
Origin of Product |
United States |
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